
Ethyl Phenethyl Acetal: A Comprehensive
Technical Guide to its Olfactory Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl phenethyl acetal
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl phenethyl acetal, also known by synonyms such as Acetaldehyde ethyl phenethyl
acetal and Verdilyn, is a fragrance ingredient prized for its fresh, green, and floral olfactory

profile. With the CAS number 2556-10-7, this acetal imparts a characteristic hyacinth and

muguet character with leafy undertones, making it a valuable component in various fragrance

compositions, particularly those aiming for a natural, blooming floral scent. This technical guide

provides an in-depth exploration of the olfactory properties of ethyl phenethyl acetal, including

its odor profile, available quantitative data, proposed synthesis, and the general mechanisms of

its perception.

Olfactory Profile and Physicochemical Properties
Ethyl phenethyl acetal possesses a distinct and multifaceted odor profile. It is consistently

described as having a powerful and diffusive green, floral scent with a pronounced hyacinth

character. Olfactory descriptors also include notes of muguet (lily-of-the-valley), leafy

greenness, and a fresh, slightly mentholated nuance. This combination of scents allows it to be

used to create a natural foliage effect and to add a green aspect to rose, lilac, and hyacinth

fragrance compositions.[1][2]

Quantitative Olfactory Data
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While a specific, peer-reviewed odor detection or recognition threshold for ethyl phenethyl
acetal in standard units (e.g., ppm, µg/L in air) is not readily available in the public domain,

some semi-quantitative data has been reported. This data provides an indication of its relative

potency and longevity.

Parameter Value Source

Relative Odor Impact 400 [3]

Odor Life on Smelling Strip 36 hours [3]

Note: The "Relative Odor Impact" is a comparative measure and not an absolute threshold.

The "Odor Life on a Smelling Strip" indicates the substantivity of the fragrance material.

Physicochemical Data
Property Value

Molecular Formula C₁₂H₁₈O₂

Molecular Weight 194.27 g/mol

CAS Number 2556-10-7

Appearance Colorless liquid

Specific Gravity 0.953 - 0.961 @ 25°C

Refractive Index 1.478 - 1.483 @ 20°C

Flash Point > 100 °C

Experimental Protocols
Proposed Synthesis of Ethyl Phenethyl Acetal
A specific, detailed experimental protocol for the synthesis of ethyl phenethyl acetal is not

widely published. However, based on general principles of acetal synthesis, a plausible method

involves the acid-catalyzed reaction of phenethyl alcohol with acetaldehyde diethyl acetal (1,1-

diethoxyethane) or directly with acetaldehyde in the presence of ethanol.
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Reaction Scheme:

Reactants
Products

Phenethyl Alcohol

Acid Catalyst
(e.g., H₂SO₄)

Acetaldehyde Diethyl Acetal

Ethyl Phenethyl Acetal

Ethanol

Click to download full resolution via product page

Caption: Proposed synthesis of Ethyl Phenethyl Acetal.

Methodology:

Reaction Setup: A reaction flask equipped with a magnetic stirrer, a reflux condenser, and a

Dean-Stark trap is charged with phenethyl alcohol and a molar excess of acetaldehyde

diethyl acetal. A suitable solvent such as toluene can be used to aid in the azeotropic

removal of the ethanol byproduct.

Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid, is added to the reaction mixture.

Reaction: The mixture is heated to reflux. The reaction progress is monitored by observing

the collection of ethanol in the Dean-Stark trap.

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The acid

catalyst is neutralized with a weak base (e.g., sodium bicarbonate solution). The organic

layer is washed with water and brine, then dried over an anhydrous salt (e.g., magnesium

sulfate).

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by fractional distillation under vacuum to yield pure ethyl phenethyl acetal.
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Gas Chromatography-Olfactometry (GC-O) Analysis
GC-O is a powerful technique for identifying the odor-active compounds in a sample. A general

protocol for the analysis of a fragrance material like ethyl phenethyl acetal is as follows:

Experimental Workflow:

Sample Preparation

GC Separation

Detection

Data Analysis

Dilute Ethyl Phenethyl Acetal
in appropriate solvent

Inject sample into GC

Separation on
capillary column

Effluent Splitter

Mass Spectrometer (MS)
(Identification)

Sniffing Port
(Olfactory Detection)

Correlate MS data
with sensory perception
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Caption: Gas Chromatography-Olfactometry (GC-O) Workflow.

Methodology:

Sample Preparation: A dilute solution of ethyl phenethyl acetal is prepared in a suitable

solvent (e.g., ethanol or diethyl ether).

Instrumentation: A gas chromatograph equipped with a column suitable for fragrance

analysis (e.g., a non-polar or mid-polar capillary column) is used. The column effluent is split

between a conventional detector, such as a mass spectrometer (MS) for chemical

identification, and a heated sniffing port.

Analysis: The sample is injected into the GC. A trained sensory panelist or an individual

assessor sniffs the effluent from the sniffing port and records the odor descriptors and their

intensity over time.

Data Correlation: The retention times of the odor events are correlated with the peaks in the

chromatogram from the MS detector to identify the compound responsible for each specific

odor.

Sensory Evaluation
Sensory evaluation is critical for characterizing the olfactory properties of a fragrance

ingredient. A descriptive sensory analysis protocol would be appropriate for ethyl phenethyl
acetal.

Methodology:

Panel Selection and Training: A panel of trained sensory assessors is selected. They are

trained on a lexicon of odor descriptors relevant to green and floral scents.

Sample Preparation: Solutions of ethyl phenethyl acetal at various concentrations in an

odorless solvent (e.g., dipropylene glycol) are prepared on smelling strips.

Evaluation: Panelists evaluate the smelling strips in a controlled environment (odor-free,

controlled temperature and humidity). They rate the intensity of various odor attributes (e.g.,

green, floral, hyacinth, leafy) on a labeled magnitude scale.
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Data Analysis: The sensory data is statistically analyzed to generate a sensory profile of the

ingredient.

Olfactory Signaling Pathway
The perception of ethyl phenethyl acetal, like all odorants, is initiated by its interaction with

olfactory receptors in the nasal cavity. This triggers a signal transduction cascade that

ultimately leads to the perception of smell in the brain. The following diagram illustrates the

general G-protein coupled olfactory signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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